Cas no 796106-50-8 (2-chloro-N-({(furan-2-yl)methylcarbamoyl}methyl)-N-methylacetamide)

• Product Name: 2-chloro-N-({(furan-2-yl)methylcarbamoyl}methyl)-N-methylacetamide
• CAS No: 796106-50-8
• MF: C₁₀H₁₃ClN₂O₃
• MW: 244.674821615219
• CID: 2627412
• PubChem ID: 4961666
• Update Time: 2025-06-11

2-chloro-N-({(furan-2-yl)methylcarbamoyl}methyl)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{2-[(2-furylmethyl)amino]-2-oxoethyl}-N-methylacetamide
• ETHYL 1-CYCLOHEXYL-5-HYDROXY-2-METHYL-1H-INDOLE-3-CARBOXYLATE
• 2-[(2-chloroacetyl)-methylamino]-N-(furan-2-ylmethyl)acetamide
• 2-Chloro-N-(2-((furan-2-ylmethyl)amino)-2-oxoethyl)-N-methylacetamide
• 2-CHLORO-N-{[(FURAN-2-YLMETHYL)CARBAMOYL]METHYL}-N-METHYLACETAMIDE
• 2-chloro-N-({(furan-2-yl)methylcarbamoyl}methyl)-N-methylacetamide
• Z57055792
• G38688
• AKOS008030649
• CS-0292267
• 796106-50-8
• EN300-11647
• 2-chloro-N-({[(furan-2-yl)methyl]carbamoyl}methyl)-N-methylacetamide

• MDL： MFCD06372762
• Inchi： 1S/C10H13ClN2O3/c1-13(10(15)5-11)7-9(14)12-6-8-3-2-4-16-8/h2-4H,5-7H2,1H3,(H,12,14)
• InChI Key： IACBXBSROTVGLG-UHFFFAOYSA-N
• SMILES： ClCC(N(C)CC(NCC1=CC=CO1)=O)=O

Computed Properties

• Exact Mass: 244.0614700 g/mol
• Monoisotopic Mass: 244.0614700 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 62.6
• Molecular Weight: 244.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-chloro-N-({(furan-2-yl)methylcarbamoyl}methyl)-N-methylacetamide

Introduction to 2-chloro-N-({(furan-2-yl)methylcarbamoyl}methyl)-N-methylacetamide (CAS No. 796106-50-8)

2-chloro-N-({(furan-2-yl)methylcarbamoyl}methyl)-N-methylacetamide, a compound with the CAS number 796106-50-8, represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and biochemical studies. The intricate structure of this molecule, characterized by its 2-chloro and N-(furan-2-yl)methylcarbamoyl substituents, makes it a subject of intense interest for researchers exploring novel synthetic pathways and pharmacological activities.

The molecular formula of this compound is C₁₂H₁₇ClN₃O₂, which underscores its complexity and the diverse range of functional groups it possesses. These functional groups not only contribute to the compound's unique chemical properties but also open up possibilities for various modifications and derivations that could enhance its utility in pharmaceutical applications. The presence of a furan-2-yl moiety is particularly noteworthy, as furan derivatives are known for their role in medicinal chemistry due to their ability to interact with biological targets in a specific manner.

In recent years, there has been a surge in research focused on identifying new compounds with potential therapeutic benefits. The compound 2-chloro-N-({(furan-2-yl)methylcarbamoyl}methyl)-N-methylacetamide has emerged as a promising candidate in this context. Its structural features suggest that it may exhibit properties such as inhibitory activity against certain enzymes or receptors, making it a valuable scaffold for further drug design. The N-methylacetamide moiety, in particular, is known to enhance the solubility and bioavailability of molecules, which is a critical factor in the development of new drugs.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of the molecule. These methods not only highlight the sophistication of modern organic chemistry but also demonstrate the ability to manipulate molecular structures with increasing precision.

The pharmacological profile of 2-chloro-N-({(furan-2-yl)methylcarbamoyl}methyl)-N-methylacetamide is currently under investigation by several research groups. Preliminary studies suggest that it may possess anti-inflammatory, analgesic, or even antiviral properties. These findings are based on in vitro assays that evaluate the compound's interaction with various biological targets. For instance, its ability to modulate enzyme activity or interfere with signal transduction pathways could lead to the development of novel therapeutic strategies.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques have been used to predict the binding affinity of 2-chloro-N-({(furan-2-yl)methylcarbamoyl}methyl)-N-methylacetamide to different targets, providing insights into its potential mechanism of action. These simulations have helped researchers design more effective derivatives by identifying key structural features that enhance binding interactions. Additionally, computational methods have been instrumental in predicting the metabolic stability and toxicological profile of the compound, which are crucial factors in drug development.

In conclusion, 2-chloro-N-({(furan-2-yl)methylcarbamoyl}methyl)-N-methylacetamide (CAS No. 796106-50-8) represents a significant contribution to the field of chemical and pharmaceutical research. Its unique structure and promising pharmacological properties make it a valuable asset for further exploration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative therapies and treatments.